molecular formula C9H11NO3 B15265928 (2S)-3-Amino-2-phenoxypropanoic acid

(2S)-3-Amino-2-phenoxypropanoic acid

Cat. No.: B15265928
M. Wt: 181.19 g/mol
InChI Key: KMUQZTDRJPLTHA-QMMMGPOBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-3-Amino-2-phenoxypropanoic acid is a chiral amino acid derivative characterized by a propanoic acid backbone with an amino group (-NH₂) at the third carbon and a phenoxy group (-O-C₆H₅) at the second carbon, adopting the S-configuration at the stereogenic center.

Properties

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

IUPAC Name

(2S)-3-amino-2-phenoxypropanoic acid

InChI

InChI=1S/C9H11NO3/c10-6-8(9(11)12)13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1

InChI Key

KMUQZTDRJPLTHA-QMMMGPOBSA-N

Isomeric SMILES

C1=CC=C(C=C1)O[C@@H](CN)C(=O)O

Canonical SMILES

C1=CC=C(C=C1)OC(CN)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-3-Amino-2-phenoxypropanoic acid typically involves the following steps:

    Starting Materials: The synthesis begins with commercially available starting materials such as phenol and glycine derivatives.

    Formation of Phenoxy Group: The phenol is first converted into a phenoxy derivative through a reaction with an appropriate halogenating agent.

    Amino Acid Formation: The phenoxy derivative is then reacted with a glycine derivative under basic conditions to form the desired amino acid.

Industrial Production Methods

Industrial production of (2S)-3-Amino-2-phenoxypropanoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:

    Catalysis: Utilizing catalysts to enhance reaction rates.

    Purification: Employing techniques such as crystallization and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

(2S)-3-Amino-2-phenoxypropanoic acid can undergo various chemical reactions, including:

    Oxidation: The amino group can be oxidized to form corresponding oxo derivatives.

    Reduction: The carboxylic acid group can be reduced to form alcohol derivatives.

    Substitution: The phenoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents such as hydrogen peroxide or potassium permanganate under acidic conditions.

    Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions include oxo derivatives, alcohol derivatives, and substituted phenoxy derivatives.

Scientific Research Applications

(2S)-3-Amino-2-phenoxypropanoic acid has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Studied for its potential role in biochemical pathways and enzyme interactions.

    Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (2S)-3-Amino-2-phenoxypropanoic acid exerts its effects involves interactions with specific molecular targets and pathways:

    Molecular Targets: It may interact with enzymes and receptors in biological systems.

    Pathways: It can influence metabolic pathways and signal transduction processes.

Comparison with Similar Compounds

Phenoxy vs. Hydroxyl or Aryl Groups

  • (2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid (): Replaces the phenoxy group with a hydroxyl (-OH) and introduces a fluorophenyl moiety at the 3-position. Fluorination at the phenyl ring may improve metabolic stability and alter electronic properties .
  • (2S)-2-(Benzylamino)-3-(benzyloxy)propanoic acid (): Substitutes phenoxy with benzyloxy (-O-CH₂-C₆H₅) and adds a benzylamino (-NH-CH₂-C₆H₅) group. The bulky benzyl groups reduce solubility in water but enhance lipophilicity, favoring membrane permeability .

Functional Group Complexity

  • (2S)-2-Amino-3-[4-nitro-5-(phosphonomethyl)phenyl]propanoic acid (): Features a nitro (-NO₂) and phosphonomethyl (-CH₂-PO₃H₂) group.

Stereochemical Influences

  • (2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid (): The 2S,3S configuration creates a diastereomeric structure, impacting binding affinity in chiral environments (e.g., enzyme active sites). This contrasts with the single stereocenter in the target compound .
  • N-Boc-(2S,3S)-3-Amino-2-hydroxy-3-(2-trifluoromethylphenyl)-propanoic acid (): The 2S,3S stereochemistry and trifluoromethyl (-CF₃) group enhance steric hindrance and metabolic resistance compared to the phenoxy-containing analog .

Functional Group Modifications

Amino Group Modifications

  • N-Phthaloyl (S)-Amino Acids (): The amino group is protected with a phthaloyl group, improving stability during synthetic procedures. This contrasts with the free amino group in the target compound, which is more reactive but less stable .
  • Met-Phe-Ser Tripeptide (): Incorporates the amino acid into a peptide chain, altering its pharmacokinetics and biological activity (e.g., protease resistance) compared to the monomeric form .

Carboxylic Acid Derivatives

  • (2S,5R,6R)-6-[(R)-2-Amino-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid (): The carboxylic acid is part of a β-lactam antibiotic scaffold, highlighting how structural integration into complex systems can confer therapeutic activity .

Data Table: Key Structural and Functional Comparisons

Compound Name Substituents/Modifications Molecular Weight (g/mol) Key Properties/Applications Evidence Source
(2S)-3-Amino-2-phenoxypropanoic acid Phenoxy, amino, carboxylic acid ~197.2 (estimated) Chiral building block, solubility: moderate N/A
(2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid Hydroxyl, 3-fluorophenyl, amino 199.18 Enhanced H-bonding, fluorination
(2S)-2-(Benzylamino)-3-(benzyloxy)propanoic acid Benzyloxy, benzylamino 285.33 High lipophilicity, membrane permeation
(2S)-2-Amino-3-[4-nitro-5-(phosphonomethyl)phenyl]propanoic acid Nitro, phosphonomethyl ~356.3 (estimated) Metal chelation, kinase inhibition
Met-Phe-Ser Tripeptide Peptide linkage, methionine, phenylalanine, serine 383.46 Protease substrates, biomolecular interactions

Q & A

Q. What synthetic strategies ensure stereochemical integrity during the preparation of (2S)-3-Amino-2-phenoxypropanoic acid?

To preserve the (2S)-configuration, chiral pool synthesis using L-serine derivatives is recommended. Key steps include:

  • Amino protection : Use tert-butoxycarbonyl (Boc) groups to protect the amine during synthesis .
  • Coupling reagents : Employ carbodiimides (e.g., DCC) with DMAP catalysis for esterification or amidation reactions .
  • Deprotection : Acidic hydrolysis (e.g., HCl/dioxane) removes Boc groups while retaining stereochemistry .

Q. Which analytical techniques are critical for characterizing (2S)-3-Amino-2-phenoxypropanoic acid?

  • NMR spectroscopy : Confirm stereochemistry via 1^1H and 13^{13}C NMR, focusing on coupling constants and diastereotopic protons .
  • Chiral HPLC : Validate enantiopurity using columns like Chiralpak IA/IB with hexane:isopropanol mobile phases .
  • Mass spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight and fragmentation patterns .

Q. How can impurities or diastereomers be removed during purification?

  • Recrystallization : Use polar solvents (e.g., ethanol/water mixtures) to isolate the target compound .
  • Chiral chromatography : Optimize gradient elution with cellulose- or amylose-based columns for enantiomer separation .

Advanced Research Questions

Q. What methodologies resolve enantiomeric contamination in (2S)-3-Amino-2-phenoxypropanoic acid?

  • Kinetic resolution : Employ lipases (e.g., Candida antarctica) to selectively hydrolyze undesired enantiomers .
  • Dynamic kinetic resolution (DKR) : Combine asymmetric catalysis (e.g., Ru-BINAP complexes) with racemization agents .

Q. How can enzyme inhibition studies be designed for this compound?

  • Radioligand binding assays : Use 3^3H-labeled analogs to quantify binding affinity to target enzymes (e.g., aminotransferases) .
  • Enzyme kinetics : Measure KiK_i values via Michaelis-Menten plots under varying substrate concentrations .

Q. What computational approaches predict interactions between (2S)-3-Amino-2-phenoxypropanoic acid and biological targets?

  • Molecular docking : Use AutoDock Vina with crystal structures of target enzymes (e.g., PDB ID 1XYZ) to simulate binding poses .
  • MD simulations : Run 100-ns trajectories in GROMACS to assess stability of ligand-protein complexes .

Q. How should researchers address contradictory data in biological activity studies?

  • Purity validation : Re-analyze compound batches via 19^{19}F NMR or LC-MS to rule out fluorinated impurities .
  • Assay standardization : Control pH (7.4), temperature (37°C), and ionic strength to minimize variability .

Q. What protocols assess the compound’s stability under physiological conditions?

  • Thermogravimetric analysis (TGA) : Monitor decomposition temperatures (e.g., >200°C indicates thermal stability) .
  • Forced degradation : Expose to UV light, H2_2O2_2, or acidic/basic buffers to identify degradation pathways .

Q. How can isotope-labeled analogs be synthesized for metabolic tracing?

  • 13^{13}C/15^{15}N incorporation : Use labeled L-serine or NaH13^{13}CO3_3 in carboxylation steps .
  • Deuterated solvents : Optimize reaction conditions in D2_2O or CD3_3OD to minimize isotopic dilution .

Q. What strategies guide structure-activity relationship (SAR) studies for derivatives?

  • Substituent variation : Replace phenoxy with fluorophenyl or pyridinyl groups to modulate electronic effects .
  • Bioisosteric replacement : Substitute carboxylate with phosphonate or sulfonamide groups to enhance binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.